Cas no 2248308-65-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 2248308-65-6
• MF: C₁₉H₁₂FN₃O₄
• MW: 365.314687728882
• CID: 6143804
• PubChem ID: 165865949
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248308-65-6
• EN300-6520677
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C19H12FN3O4/c1-11-10-12(20)6-7-16(11)22-9-8-15(21-22)19(26)27-23-17(24)13-4-2-3-5-14(13)18(23)25/h2-10H,1H3
• InChI Key： MLXDLVSBVZPQAD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)N1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 365.08118403g/mol
• Monoisotopic Mass: 365.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate (CAS: 2248308-65-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate (CAS: 2248308-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione moiety with a fluorinated pyrazole carboxylate, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The incorporation of the 4-fluoro-2-methylphenyl group and the pyrazole carboxylate moiety has been identified as critical for its bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate exhibits notable anti-inflammatory and anticancer properties. In vitro assays have revealed its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its cytotoxic effects on various cancer cell lines, including breast and lung cancer, have been attributed to its interaction with cellular apoptosis pathways, making it a promising candidate for oncology research.

Mechanistic studies have further explored the compound's mode of action at the molecular level. Computational modeling and molecular docking simulations have identified potential binding sites on target proteins, such as kinases and receptors involved in cell proliferation and inflammation. These findings provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential side effects.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, offer potential solutions to enhance the compound's pharmacokinetic properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxylate (CAS: 2248308-65-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities and well-characterized synthetic route position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.